6-Bromo-4-methylpicolinic acid
Overview
Description
6-Bromo-4-methylpicolinic acid is a chemical compound with the molecular formula C7H6BrNO2 and a molecular weight of 216.03 . It is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 6-Bromo-4-methylpicolinic acid is 1S/C7H6BrNO2/c1-4-2-5(8)3-6(9-4)7(10)11/h2-3H,1H3,(H,10,11) . This indicates that the molecule consists of a pyridine ring with a bromine atom and a methyl group attached to it .Physical And Chemical Properties Analysis
6-Bromo-4-methylpicolinic acid is a solid or liquid at room temperature .Scientific Research Applications
C7H6BrNO2\text{C}_7\text{H}_6\text{BrNO}_2C7H6BrNO2
, has garnered interest in various fields. Here are six distinct applications:- Example : Coordination of 6-Bromo-4-methylpicolinic acid with copper(II) ions to create novel complexes with potential biological activity .
- Example : Incorporating 6-Bromo-4-methylpicolinic acid into heterocyclic frameworks or natural product synthesis .
- Example : Developing MOFs with specific properties (e.g., gas storage, catalysis, or sensing) using 6-Bromo-4-methylpicolinic acid .
- Example : Quantification of 6-Bromo-4-methylpicolinic acid in environmental samples or pharmaceutical formulations .
Metal Coordination Chemistry
Medicinal Chemistry
Organic Synthesis
Material Science
Analytical Chemistry
Biological Studies
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a derivative of picolinic acid , which has been shown to interact with zinc finger proteins (ZFPs), altering their structures and disrupting zinc binding . .
Mode of Action
As a derivative of picolinic acid, it may potentially interact with its targets in a similar manner, binding to ZFPs and disrupting their function
Biochemical Pathways
The specific biochemical pathways affected by 6-Bromo-4-methylpicolinic acid are currently unknown. Picolinic acid, a related compound, has been implicated in various biochemical processes due to its interaction with ZFPs . .
Result of Action
Given its potential interaction with ZFPs , it may influence a variety of cellular processes regulated by these proteins.
properties
IUPAC Name |
6-bromo-4-methylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c1-4-2-5(7(10)11)9-6(8)3-4/h2-3H,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YONKQCUWHWALON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-4-methylpicolinic acid | |
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